2-(1,3-dimethyl-8-morpholino-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid

• IUPAC Name: 2-(1,3-dimethyl-8-morpholin-4-yl-2,6-dioxopurin-7-yl)acetic acid
• InChI: InChI=1S/C13H17N5O5/c1-15-10-9(11(21)16(2)13(15)22)18(7-8(19)20)12(14-10)17-3-5-23-6-4-17/h3-7H2,1-2H3,(H,19,20)
• InChI Key: KVJQXZJWVLCHDR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCOCC3)CC(=O)O
• Molecular Formula: C13H17N5O5
• Molecular Weight: 323.30 g/mol

Description

2-(1,3-dimethyl-8-morpholino-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid, also known as MRS2578, is a selective antagonist of the P2Y6 receptor. The P2Y6 receptor is a member of the purinergic receptor family, which plays a crucial role in various physiological processes, including inflammation, immune response, and neurotransmission. MRS2578 is a potent and specific inhibitor of P2Y6 receptor-mediated signaling and has been widely used in scientific research to investigate the role of P2Y6 receptor in different biological systems.

Scientific Research Applications

Heterocyclic Scaffold Synthesis

2-(1,3-Dimethyl-8-morpholino-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid has been utilized in the synthesis of heterocyclic scaffolds. Specifically, a designed scaffold, dimethyl [(2R,3R,5S)-5-phenylmorpholine-2,3-diyl]diacetate, was synthesized through a photoinduced one-electron reductive β-activation process. This morpholine derivative demonstrated its versatility as a "chemical multitalent" by being easily transformed into valuable heterocyclic building blocks such as methyl [(2R,3S)-3-hydroxy-5-oxopyrrolidin-2-yl]acetate and other related compounds, highlighting its potential in the synthesis of heterocyclic scaffolds (Pandey, Gaikwad, & Gadre, 2012).

Acid-Catalysed Rearrangement Studies

The compound has been involved in studies concerning the acid-catalysed rearrangement of cyclic O,N-acetals derived from acylquinones and enamines. The kinetic behavior of these rearrangements was meticulously studied, providing insights into the reaction mechanisms and the influence of the molecular structure on these reactions. This research contributes to a deeper understanding of the chemical properties and reactivity of morpholine derivatives in acid-catalysed processes (Castro, Santos, & Valderrama, 1986).

Diastereoselective Synthesis Protocols

Additionally, protocols for the diastereoselective synthesis of morpholine derivatives have been developed, showcasing the compound's role in generating 2,3-trans- and 2,3-cis-6-methoxy-3-substituted morpholine-2-carboxylic esters. These protocols provide a systematic approach to controlling the relative stereochemistry at the C2-C3 position, critical for the synthesis of morpholine-based pharmaceuticals and research compounds (Penso et al., 2012).